Cas no 1806607-56-6 (1-Bromo-3-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1806607-56-6
• MF: C₁₁H₈BrF₅O₂
• MW: 347.076040267944
• CID: 4972400
• Update Time: 2025-10-30

1-Bromo-3-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H8BrF5O2/c12-5-7(18)4-6-2-1-3-8(10(13)14)9(6)19-11(15,16)17/h1-3,10H,4-5H2
• InChI Key： PRWDYYIRLLBKRK-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C(F)F)C=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1806607-56-6)

1-Bromo-3-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1806607-56-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a bromopropanone backbone coupled with a difluoromethyl and trifluoromethoxy substituted phenyl ring, making it a versatile intermediate for synthesizing complex molecules. Its CAS number 1806607-56-6 is frequently searched in chemical databases, reflecting its growing relevance in industrial applications.

The compound's fluorinated aromatic moiety is particularly noteworthy, as fluorination is a key strategy in modern drug design to enhance metabolic stability and bioavailability. Researchers often explore 1-Bromo-3-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one for its potential in developing kinase inhibitors or antimicrobial agents, aligning with current trends in targeting resistant pathogens. Its electrophilic bromine atom also enables diverse functionalization, a feature highly valued in medicinal chemistry and material science.

In the context of green chemistry, the synthesis and application of CAS 1806607-56-6 are being optimized to reduce environmental impact. Recent publications highlight its role in catalyzed cross-coupling reactions, a hot topic in sustainable synthesis. Users searching for "fluorinated building blocks for drug discovery" or "trifluoromethoxy phenyl derivatives" will find this compound highly relevant, as it addresses the demand for high-value intermediates in precision chemistry.

From a commercial perspective, 1-Bromo-3-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one is often discussed alongside custom synthesis services and scalable production methods. Its patent landscape reveals applications in crop protection chemicals, resonating with the agrochemical industry's focus on next-generation pesticides. Analytical data, such as HPLC purity and NMR spectra, are frequently requested by buyers, underscoring the need for rigorous quality control.

Emerging trends in AI-driven molecular design have further amplified interest in this compound. Computational studies leveraging machine learning often use 1806607-56-6 as a case study to predict reactivity or optimize synthetic routes. This intersection of computational chemistry and experimental validation makes it a compelling subject for academic and industrial researchers alike.

Storage and handling of CAS 1806607-56-6 require adherence to standard laboratory protocols, though it is not classified under stringent regulatory categories. Suppliers typically provide technical datasheets with detailed safety profiles, ensuring compliance with global chemical standards. The compound's stability under various conditions is a common query, reflecting user concerns about long-term storage and transportation.

In summary, 1-Bromo-3-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one represents a critical tool in modern synthetic chemistry. Its multifaceted applications—from drug development to agrochemical innovation—coupled with its alignment with sustainability goals, ensure its continued prominence in scientific discourse. As research progresses, this compound is poised to play a pivotal role in addressing challenges across multiple industries.